Cas no 139101-80-7 (1,3-Dithiino[5,4-b]pyrrole-7-carboxylic acid, hexahydro-4a,7-dihydroxy-5-methyl-6-oxo-2,2-diphenyl-, ethyl ester)
139101-80-7 structure
Product Name:1,3-Dithiino[5,4-b]pyrrole-7-carboxylic acid, hexahydro-4a,7-dihydroxy-5-methyl-6-oxo-2,2-diphenyl-, ethyl ester
CAS No:139101-80-7
MF:C22H23NO5S2
MW:445.551723718643
CID:6627826
Update Time:2024-01-14
1,3-Dithiino[5,4-b]pyrrole-7-carboxylic acid, hexahydro-4a,7-dihydroxy-5-methyl-6-oxo-2,2-diphenyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- 1,3-Dithiino[5,4-b]pyrrole-7-carboxylic acid, hexahydro-4a,7-dihydroxy-5-methyl-6-oxo-2,2-diphenyl-, ethyl ester
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- Inchi: 1S/C22H23NO5S2/c1-3-28-19(25)21(27)17-20(26,23(2)18(21)24)14-29-22(30-17,15-10-6-4-7-11-15)16-12-8-5-9-13-16/h4-13,17,26-27H,3,14H2,1-2H3
- InChI Key: ZOKBAKKIQDRNIF-UHFFFAOYSA-N
- SMILES: N1(C)C(=O)C(O)(C(OCC)=O)C2SC(C3=CC=CC=C3)(C3=CC=CC=C3)SCC12O
Experimental Properties
- Density: 1.413±0.06 g/cm3(Predicted)
- Boiling Point: 641.5±55.0 °C(Predicted)
- pka: 9.87±0.60(Predicted)
1,3-Dithiino[5,4-b]pyrrole-7-carboxylic acid, hexahydro-4a,7-dihydroxy-5-methyl-6-oxo-2,2-diphenyl-, ethyl ester Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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